Cas no 2418682-28-5 (Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate)

• Product Name: Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate
• CAS No: 2418682-28-5
• MF: C₁₃H₁₅FO₅S
• MW: 302.318606615067
• CID: 5677543
• PubChem ID: 165769434
• Update Time: 2025-06-13

Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate
• EN300-26627449
• 2418682-28-5
• Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate

• Inchi： 1S/C13H15FO5S/c1-8-10(12(16)19-13(2,3)4)5-9(7-15)6-11(8)20(14,17)18/h5-7H,1-4H3
• InChI Key： ITCHUFSXYOYCEO-UHFFFAOYSA-N
• SMILES： S(C1=CC(C=O)=CC(C(=O)OC(C)(C)C)=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 302.06242291g/mol
• Monoisotopic Mass: 302.06242291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.9Ų

Additional information on Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate

Professional Introduction to Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate (CAS No. 2418682-28-5)

Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate, with the chemical identifier CAS No. 2418682-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both fluorosulfonyl and formyl functional groups in its framework endows it with unique reactivity, making it a valuable tool for researchers exploring novel therapeutic agents.

The molecular architecture of Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate comprises a benzene ring substituted with a methyl group at the 2-position, a formyl group at the 5-position, and a fluorosulfonyl group at the 3-position. The tert-butyl ester moiety further enhances its stability and solubility profile, facilitating its use in various synthetic protocols. This combination of structural features makes it an appealing candidate for further derivatization and functionalization, enabling the development of compounds with tailored biological activities.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The introduction of fluorosulfonyl groups into organic molecules has been particularly noteworthy, as these groups can modulate both the electronic and steric properties of the surrounding structure. In the context of Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate, the fluorosulfonyl moiety is expected to play a pivotal role in influencing the reactivity and selectivity of subsequent chemical transformations.

The formyl group present in this compound is another key feature that contributes to its versatility. Formyl groups are well-known for their ability to participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. These reactions are fundamental in organic synthesis and have been widely utilized in the development of pharmaceuticals and agrochemicals. The formyl group in Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate provides a convenient handle for further functionalization, allowing researchers to explore diverse chemical pathways.

The tert-butyl ester group not only enhances the solubility of the compound but also provides a protective effect against unwanted side reactions. This feature is particularly useful in multi-step syntheses where selective reactions are required. The tert-butyl ester can be hydrolyzed under mild acidic or basic conditions to yield the corresponding carboxylic acid, thus providing access to additional derivatives for biological evaluation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, which often exhibit promising biological activities. Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate can be considered as a precursor for designing novel heterocycles by incorporating nitrogen-containing rings through cyclization or other coupling strategies. Such heterocycles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties.

The utility of this compound extends beyond its role as an intermediate in pharmaceutical synthesis. It has also shown potential in materials science applications due to its ability to form stable complexes with metal ions and other organic molecules. These complexes can be explored for their catalytic properties or as components in advanced materials with specific functionalities.

In conclusion, Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate (CAS No. 2418682-28-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for fluorinated and formyl-containing compounds, Tert-butyl 3-(fluorosulfonyl)-5-formyl-2-methylbenzoate is likely to remain at the forefront of scientific exploration.